1-(4,5-Dimethoxypyridin-2-yl)propan-2-one
Cat. No. B8409136
M. Wt: 195.21 g/mol
InChI Key: FZXVTVYZQIKIKR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06521643B1
Procedure details
To a stirred solution of 4,5-dimethoxy-2-methylpyridine (2.92 g) in tetrahydrofuran (30 ml) was added a solution of n-butyllithium in n-hexane (1.63M, 14 ml) dropwise at −50° C. under a nitrogen atmosphere, and the mixture was warmed to 0° C. The mixture was cooled to −50° C., and N,N-dimethylacetamide (2.31 ml) was added dropwise. Then the mixture was warmed to room temperature, poured into a saturated aqueous ammonium chloride solution and extracted with ethyl acetate (100 ml×4). The combined organic layer was washed with brine, dried over sodium sulfate and evaporated under reduced pressure. The residue was purified by column chromatography (silica gel 100 g, n-hexane:ethyl acetate=1:1) to give 1-(4,5-dimethoxypyridin-2-yl)propan-2-one (1.59 g).
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[C:8]([O:9][CH3:10])=[CH:7][N:6]=[C:5]([CH3:11])[CH:4]=1.C([Li])CCC.CN(C)[C:19](=[O:21])[CH3:20].[Cl-].[NH4+]>O1CCCC1.CCCCCC>[CH3:1][O:2][C:3]1[C:8]([O:9][CH3:10])=[CH:7][N:6]=[C:5]([CH2:11][C:19](=[O:21])[CH3:20])[CH:4]=1 |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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2.92 g
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Type
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reactant
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|
Smiles
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COC1=CC(=NC=C1OC)C
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
C(CCC)[Li]
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|
Name
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|
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Quantity
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30 mL
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|
Type
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solvent
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|
Smiles
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O1CCCC1
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|
Name
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|
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Quantity
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14 mL
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|
Type
|
solvent
|
|
Smiles
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CCCCCC
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Step Two
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Name
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|
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Quantity
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2.31 mL
|
|
Type
|
reactant
|
|
Smiles
|
CN(C(C)=O)C
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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Smiles
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[Cl-].[NH4+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The mixture was cooled to −50° C.
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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Then the mixture was warmed to room temperature
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate (100 ml×4)
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WASH
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Type
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WASH
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|
Details
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The combined organic layer was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by column chromatography (silica gel 100 g, n-hexane:ethyl acetate=1:1)
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
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COC1=CC(=NC=C1OC)CC(C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.59 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
